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Introduction to G418 (Geneticin)
G418, also known as Geneticin®, is an aminoglycoside antibiotic produced by the bacterium

Micromonospora rhodorangea.[1][2][3] Structurally similar to neomycin and gentamicin B1,

G418 is a potent inhibitor of protein synthesis in both prokaryotic and eukaryotic cells.[1][2][4]

Its primary application in molecular biology is not as an antimicrobial agent, but as a powerful

selective agent for eukaryotic cells.[1][5] Following transfection with a plasmid carrying a

specific resistance gene, researchers can use G418 to selectively eliminate cells that have not

successfully incorporated the genetic construct, thereby isolating and establishing stable cell

lines.[5][6][7]

Mechanism of Action and Resistance
Inhibition of Protein Synthesis in Susceptible Cells
The cytotoxicity of G418 stems from its ability to disrupt protein synthesis at the ribosomal

level. The primary target in eukaryotes is the 80S ribosome, which is responsible for translating

messenger RNA (mRNA) into proteins.[1][5] G418 binds to the ribosome and physically

obstructs the elongation phase of translation, halting the addition of new amino acids to the

growing polypeptide chain.[1][4] This interference can also disrupt the ribosome's proofreading

capabilities, leading to the synthesis of non-functional or truncated proteins.[1][8] The
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cumulative effect is a complete shutdown of protein synthesis, leading to metabolic collapse

and cell death.[1][5]
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Start: Parental Cell Line

1. Plate cells in 24-well plate
(~25% confluency)

2. Incubate overnight

3. Add media with range of
G418 concentrations (0-1000 µg/mL)

4. Incubate and observe daily
(Replace media every 2-4 days)

5. Determine lowest concentration
that kills all cells in 7-14 days

End: Optimal G418 Concentration
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Start: Target Cell Line

1. Transfect with vector
(Gene of Interest + neo gene)

2. Recover in non-selective
medium (24-72h)

3. Apply G418 selective medium

4. Maintain selection
(replace media every 2-4 days)

5. Resistant colonies form
(1-3 weeks)

6. Isolate individual colonies

7. Expand clonal populations

End: Stable Clonal Cell Lines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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